Nonadecaprenal (C95)

Core Science & Biosynthesis

The Enigmatic Nonadecaprenal (C95): A Technical Whitepaper on a Novel Very-Long-Chain Polyprenal

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Foreword: Information regarding a specific molecule designated "Nonadecaprenal (C95)" is exceptionally scarce within publicly accessible scientific literature. The name appears to be a commercial product identifier for a very-long-chain polyprenal, rather than a widely recognized scientific nomenclature. This guide, therefore, addresses the broader class of very-long-chain polyprenals, providing a framework for their discovery, isolation, and characterization, which would be applicable to a molecule with the structure suggested by the name "Nonadecaprenal".

Introduction to Very-Long-Chain Polyprenals

Very-long-chain polyprenals are a subclass of isoprenoid alcohols characterized by a long chain of repeating isoprene (B109036) units. These molecules are of significant interest to the scientific community due to their diverse and vital roles in biological systems. While shorter-chain polyprenols and their saturated counterparts, dolichols, are well-studied for their function as carriers of sugar moieties in glycosylation reactions, the specific biological activities of very-long-chain varieties remain an active area of research. Their high lipophilicity suggests roles in membrane structure and function, and potential antioxidant or signaling activities.

The structure of a polyprenal, such as the one designated Nonadecaprenal (C95), consists of numerous isoprene units, terminating in an aldehyde functional group. The "C95" designation implies a 95-carbon backbone.

Discovery and Sourcing of Novel Polyprenals

The discovery of novel polyprenals typically involves the systematic screening of natural sources, particularly plants, fungi, and marine organisms, which are known to produce a rich diversity of isoprenoid compounds.

General Workflow for Discovery

The process of discovering new polyprenals generally follows a structured workflow, from sample collection to the identification of a novel compound.

Caption: A generalized workflow for the discovery of novel polyprenals from natural sources.

Isolation and Purification Protocols

The isolation of very-long-chain polyprenals from a total lipid extract is a multi-step process that leverages the physicochemical properties of these molecules.

Experimental Protocol: Isolation of Polyprenals from Plant Material

• Homogenization and Extraction:

  • Fresh or lyophilized plant material is ground to a fine powder.

  • The powder is extracted with a mixture of chloroform (B151607) and methanol (B129727) (2:1, v/v) to solubilize the total lipid content.

  • The mixture is filtered, and the filtrate is washed with a saline solution to remove non-lipid contaminants.

  • The organic phase containing the total lipids is collected and the solvent is removed under reduced pressure.

• Saponification:

  • The crude lipid extract is subjected to mild saponification using ethanolic potassium hydroxide (B78521) to hydrolyze esterified lipids, leaving the non-saponifiable lipids, including polyprenals, intact.

• Column Chromatography:

  • The non-saponifiable fraction is loaded onto a silica (B1680970) gel column.

  • The column is eluted with a gradient of solvents, typically starting with hexane (B92381) and gradually increasing the polarity with the addition of diethyl ether or ethyl acetate.

  • Fractions are collected and analyzed by thin-layer chromatography (TLC) to identify those containing polyprenals.

• High-Performance Liquid Chromatography (HPLC):

  • Fractions enriched in polyprenals are further purified by reversed-phase HPLC.

  • A C18 column is commonly used with a mobile phase consisting of a mixture of methanol, isopropanol, and water.

  • The elution of compounds is monitored by UV detection, typically at 210 nm.

  • Fractions corresponding to individual polyprenal peaks are collected.

Characterization and Structure Elucidation

Once a putative novel polyprenal is isolated, its chemical structure must be determined. This is achieved through a combination of spectroscopic techniques.

Analytical Techniques

Technique	Purpose	Typical Observations for a C95 Polyprenal
Mass Spectrometry (MS)	Determination of molecular weight and elemental composition.	A molecular ion peak corresponding to the mass of a C95H152O aldehyde would be expected. Fragmentation patterns can provide information about the isoprene units.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Elucidation of the carbon-hydrogen framework.	1H NMR would show characteristic signals for the aldehyde proton, olefinic protons, and methyl groups of the isoprene units. 13C NMR would provide information on the number and type of carbon atoms. 2D NMR techniques (e.g., COSY, HSQC, HMBC) are used to establish the connectivity of the atoms.
Infrared (IR) Spectroscopy	Identification of functional groups.	A characteristic absorption band for the aldehyde carbonyl group (C=O) would be observed around 1680-1700 cm-1.
Ultraviolet-Visible (UV-Vis) Spectroscopy	Detection of chromophores.	An absorption maximum corresponding to the α,β-unsaturated aldehyde moiety would be present.

Potential Biological Signaling Pathways

While the specific signaling pathways involving a C95 polyprenal are unknown, the known functions of other isoprenoids suggest potential areas of investigation. Their structural similarity to dolichols suggests a possible, though unproven, role in glycosylation. Their lipophilic nature also points to potential interactions with cellular membranes and membrane-bound proteins.

Hypothetical Signaling Interaction

The following diagram illustrates a hypothetical mechanism by which a very-long-chain polyprenal could modulate a cellular signaling pathway through its interaction with a membrane-associated receptor.

Caption: A hypothetical signaling pathway initiated by the binding of a polyprenal to a cell surface receptor.

Conclusion and Future Directions

The study of very-long-chain polyprenals like the one designated "Nonadecaprenal (C95)" is a nascent field with the potential to uncover novel biological functions and therapeutic applications. The lack of specific information on "Nonadecaprenal (C95)" highlights the vast number of potentially uncharacterized natural products. Future research should focus on the systematic screening of diverse natural sources to isolate and identify new very-long-chain polyprenals. Elucidating the biological roles of these enigmatic molecules will require a multidisciplinary approach, combining natural product chemistry, cell biology, and pharmacology. Such efforts may reveal their importance in cellular processes and their potential as lead compounds for drug development.

Safety & Regulatory Compliance

Essential Safety Information on the Disposal of Nonadecaprenal (C95)

Researchers, scientists, and drug development professionals must prioritize safety and regulatory compliance when disposing of chemical reagents. This document outlines the critical steps and general procedures for the proper disposal of Nonadecaprenal (C95). However, a specific Safety Data Sheet (SDS) for Nonadecaprenal (C95) is not publicly available and must be obtained from the supplier before handling or disposal.

A comprehensive search for a Safety Data Sheet (SDS) for Nonadecaprenal (C95), identified by CAS number 2692623-79-1, did not yield a publicly accessible document. The primary supplier, Larodan, indicates that a Material Safety Data Sheet (MSDS) is available upon request.[1] The SDS is the authoritative source for specific handling and disposal information.

Immediate Action Required: Obtain the Safety Data Sheet (SDS)

Before proceeding with the disposal of Nonadecaprenal (C95), it is imperative to obtain the official SDS from the manufacturer or supplier. This document will provide critical safety information, including:

• Section 2: Hazard(s) Identification: Details on the specific physical and health hazards.

• Section 7: Handling and Storage: Instructions for safe handling and storage, including incompatible materials.

• Section 8: Exposure Controls/Personal Protection: Required personal protective equipment (PPE).

• Section 13: Disposal Considerations: Specific instructions for proper disposal in accordance with regulations.

General Principles of Laboratory Chemical Disposal

While awaiting the specific SDS for Nonadecaprenal (C95), all laboratory personnel should adhere to the following general best practices for chemical waste disposal. These guidelines are not a substitute for the specific information that will be provided in the SDS.

Guideline	Description
Waste Identification	Accurately identify and label all chemical waste. Never dispose of unknown chemicals.
Segregation	Store different types of chemical waste in separate, compatible containers to prevent dangerous reactions.
Container Management	Use appropriate, sealed, and clearly labeled waste containers.
Institutional Protocols	Follow all established waste disposal protocols and guidelines set by your institution's Environmental Health and Safety (EHS) department.
Personal Protective Equipment (PPE)	Always wear appropriate PPE, including safety goggles, lab coats, and chemical-resistant gloves, when handling chemical waste.

Logical Workflow for Chemical Disposal

The following diagram illustrates the general, logical workflow for the safe disposal of any laboratory chemical. This process emphasizes the critical initial step of obtaining and reviewing the substance-specific Safety Data Sheet.

Caption: General workflow for the safe disposal of laboratory chemicals.

Disclaimer: This information is intended as a general guide. The specific procedures for the disposal of Nonadecaprenal (C95) must be determined from the Safety Data Sheet provided by the supplier and in accordance with all applicable local, state, and federal regulations.

References

• 1. larodan.com [larodan.com]

Standard Operating Procedure: Handling and Safety for Nonadecaprenal (C95)

Disclaimer: Nonadecaprenal (C95) is not a standard recognized chemical. This document provides guidance based on the general safety protocols for hazardous aldehydes. Researchers must consult a certified safety professional and review any available specific handling information before working with any novel or uncharacterized substance.

This guide provides essential safety and logistical information for the handling, storage, and disposal of Nonadecaprenal (C95), a potent aldehyde. Adherence to these protocols is critical to ensure the safety of all laboratory personnel.

Personal Protective Equipment (PPE)

Proper selection and use of PPE are the first line of defense against exposure to Nonadecaprenal (C95). The following table summarizes the minimum required PPE.

Protection Type	Specification	Material/Standard	Purpose
Hand Protection	Chemical-resistant gloves, disposable. Double-gloving is required.	Nitrile or Neoprene (minimum 8 mil thickness)	Prevents skin contact and absorption.
Eye Protection	Safety goggles with side shields or a full-face shield.	ANSI Z87.1 certified	Protects eyes from splashes and vapors.
Body Protection	Flame-resistant lab coat, fully buttoned.	Nomex or equivalent	Protects against splashes and fire hazards.
Respiratory Protection	Use in a certified chemical fume hood is mandatory.	N/A	Prevents inhalation of hazardous vapors.

Handling and Storage

2.1. General Handling

• All work with Nonadecaprenal (C95) must be conducted within a certified chemical fume hood with a face velocity of at least 100 feet per minute.

• An emergency eyewash and safety shower must be readily accessible within the work area.

• Avoid direct contact with skin, eyes, and clothing.

• Use only compatible and clean laboratory equipment (e.g., glass, stainless steel).

2.2. Storage

• Store in a tightly sealed, clearly labeled container.

• Keep in a cool, dry, and well-ventilated area, away from sources of ignition.

• Store separately from oxidizing agents, strong bases, and reducing agents.

Experimental Workflow

The following diagram outlines the standard workflow for handling Nonadecaprenal (C95) from receipt to disposal.

Caption: Workflow for handling Nonadecaprenal (C95).

Emergency Procedures

4.1. Spill Response

• Evacuate: Immediately evacuate the affected area and alert nearby personnel.

• Isolate: Close the fume hood sash and restrict access to the spill area.

• Report: Notify the laboratory supervisor and the institutional safety office.

• Clean-up (if trained):

  • Wear appropriate PPE, including respiratory protection if necessary.

  • Absorb the spill with an inert material (e.g., vermiculite, sand).

  • Collect the absorbed material into a sealed, labeled waste container.

  • Decontaminate the spill area with a suitable cleaning agent.

4.2. Personnel Exposure

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove contaminated clothing.

• Eye Contact: Immediately flush eyes with water for at least 15 minutes, holding the eyelids open.

• Inhalation: Move the individual to fresh air.

• Ingestion: Do not induce vomiting.

In all cases of exposure, seek immediate medical attention after initial decontamination.

Disposal Plan

All waste materials contaminated with Nonadecaprenal (C95) are considered hazardous waste.

• Liquid Waste: Collect in a designated, sealed, and clearly labeled waste container.

• Solid Waste: (e.g., contaminated gloves, absorbent materials) Collect in a separate, sealed, and clearly labeled waste container.

• Disposal: All waste must be disposed of through the institution's hazardous waste management program. Do not dispose of down the drain.

This standard operating procedure is intended to provide a framework for the safe handling of Nonadecaprenal (C95). It is not a substitute for a thorough risk assessment and consultation with safety professionals. Always prioritize safety and adhere to all institutional and regulatory guidelines.